m-PEG8-t-butyl ester

• Molecular Formula: C22H44O10
• Molecular Weight: 468.58
• IUPAC Name: tert-butyl 3-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• InChI: InChI=1S/C22H44O10/c1-22(2,3)32-21(23)5-6-25-9-10-27-13-14-29-17-18-31-20-19-30-16-15-28-12-11-26-8-7-24-4/h5-20H2,1-4H3
• InChI Key: YFTNXSITWJNZNC-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: m-PEG8-t-butyl ester

Description

m-PEG8-t-butyl ester is a PEG derivative containing a t-butyl ester. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.

Scientific Research Applications

• Polymer Degradation and Stabilization : Polyethylene glycol (PEG), which shares similarities with m-PEG8-t-butyl ester, has been investigated for its thermal degradation and stabilization properties, with a focus on developing it as a thermal energy storage material. The addition of antioxidants like MBMTBP can suppress thermal degradation, highlighting the potential of PEG in material science applications (Han, Kim, & Kwon, 1997).

• Electrolytes in Lithium-Sulfur Batteries : Research has been conducted on copolymer electrolytes for lithium-sulfur batteries, where butyl acrylate components with abundant ester groups were used for chemical capture. This illustrates the role of ester-rich polymers in enhancing battery performance (Cai et al., 2019).

• Biodegradation of Polymers : Studies on the biodegradation of poly(ester-urethane)s using microorganisms indicate that the mobility of polyester chain segments influences the relative biodegradability. This research provides insights into the environmental impact and decomposition of such polymers (Dupret et al., 1999).

• PEG Conjugates in Medicine : PEG conjugates, including those with t-butyl esters, have been explored for their sustained bioactivity and drug delivery capabilities in medical applications, such as in integrin inhibitors (Smith et al., 2013).

• Surface Modification for Bioconjugation : The use of tert-butyl ester moieties in polymer films for surface modification and subsequent bioconjugation is another area of interest. This application is crucial for area-selective surface chemical modification (Duvigneau, Schönherr, & Vancso, 2008).

• Drug Delivery Using PEG Conjugates : PEGylated drug conjugates, including those with ester components, have been extensively studied for drug delivery. The use of high molecular weight PEG conjugates has shown promise in enhancing the delivery of small organic molecule drugs (Greenwald, Choe, McGuire, & Conover, 2003).